Cas no 1804137-30-1 (2-Cyano-5-methoxyphenylpropanal)

• Product Name: 2-Cyano-5-methoxyphenylpropanal
• CAS No: 1804137-30-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4794359
• Update Time: 2025-06-10

2-Cyano-5-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-methoxyphenylpropanal

• Inchi： 1S/C11H11NO2/c1-8(7-13)11-5-10(14-2)4-3-9(11)6-12/h3-5,7-8H,1-2H3
• InChI Key： DOGDGDFELDYHPC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1

Additional information on 2-Cyano-5-methoxyphenylpropanal

Introduction to 2-Cyano-5-methoxyphenylpropanal (CAS No. 1804137-30-1)

2-Cyano-5-methoxyphenylpropanal, with the CAS number 1804137-30-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a cyano group, a methoxy substituent, and an aldehyde functional group. These features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-Cyano-5-methoxyphenylpropanal is C₁₂H₁₃NO₂, and its molecular weight is approximately 207.24 g/mol. The compound's structure consists of a benzene ring with a methoxy group at the 5-position and a cyano group at the 2-position, attached to a propanal chain. This arrangement imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental research and practical applications.

In recent years, 2-Cyano-5-methoxyphenylpropanal has been the focus of several studies aimed at exploring its potential in pharmaceutical development. One notable area of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have investigated its use in the development of novel anti-inflammatory agents and neuroprotective compounds. The cyano group in particular has been shown to enhance the bioavailability and metabolic stability of drug candidates, making it a valuable functional group in drug design.

Beyond pharmaceutical applications, 2-Cyano-5-methoxyphenylpropanal has also found utility in materials science. Its aldehyde functionality can be readily modified through various chemical reactions, such as condensation and reduction, to produce a wide range of derivatives with tailored properties. These derivatives have been explored for use in polymer synthesis, where they can serve as monomers or cross-linking agents to create materials with enhanced mechanical strength and thermal stability.

The synthetic route for 2-Cyano-5-methoxyphenylpropanal typically involves multi-step processes that leverage well-established organic chemistry techniques. One common approach involves the condensation of 5-methoxybenzaldehyde with cyanoacetic acid followed by subsequent transformations to introduce the propanal chain. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound, reducing waste generation and improving overall yield.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 2-Cyano-5-methoxyphenylpropanal may be limited, it is generally recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and all procedures should be conducted in well-ventilated areas to minimize exposure risks.

To further enhance our understanding of 2-Cyano-5-methoxyphenylpropanal, ongoing research is focused on elucidating its detailed mechanism of action in biological systems. Computational methods, such as molecular dynamics simulations and quantum chemical calculations, are being employed to predict its behavior under various conditions. These studies are expected to provide valuable insights into the compound's reactivity and stability, guiding future experimental work.

In conclusion, 2-Cyano-5-methoxyphenylpropanal (CAS No. 1804137-30-1) represents a promising compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique molecular structure offers opportunities for innovative drug design and advanced material development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.